Cas no 42389-30-0 (5-Chloro-3-nitrobenzene-1,2-diamine)

• Product Name: 5-Chloro-3-nitrobenzene-1,2-diamine
• CAS No: 42389-30-0
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 329388
• PubChem ID: 5361091
• Update Time: 2025-04-19

5-Chloro-3-nitrobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-nitrobenzene-1,2-diamine
• 5-chloro-3-nitro-1,2-Benzenediamine
• 5-chloro-3-nitro-o-phenylenediamine
• NS00031168
• 42389-30-0
• DTXSID2068391
• UNII-5F2BK3NSLK
• Q27261946
• 5-CHLORO-3-NITRO-1,2-BENZENEDIAMINE [HSDB]
• EINECS 255-792-2
• 3-NITRO-5-CHLORO-O-PHENYLENEDIAMINE
• 5F2BK3NSLK
• SCHEMBL8903476
• EN300-131668
• 1,2-Benzenediamine, 5-chloro-3-nitro-
• HSDB 6231
• 5-chloro-3-nitro-1,2-phenylenediamine
• 3-NITRO-5-CHLORO-1,2-BENZENEDIAMINE
• 5-Chloro-3-nitro-O-phenylene diamine
• FT-0711406
• PIPKLZRJGNJMBY-UHFFFAOYSA-N

• Inchi： 1S/C6H6ClN3O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,8-9H2
• InChI Key： PIPKLZRJGNJMBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)[N+](=O)[O-])N)N

Computed Properties

• Exact Mass: 187.01498
• Monoisotopic Mass: 187.014854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.9

Experimental Properties

• Density: 1.592
• Boiling Point: 394.1°Cat760mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.712
• PSA: 95.18